Cas no 1782360-61-5 (tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate
• CAS No: 1782360-61-5
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 6039807
• PubChem ID: 84712461
• Update Time: 2025-06-12

tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate
• 1782360-61-5
• tert-butyl 4-[2-(1-aminocyclopropyl)ethyl]piperazine-1-carboxylate
• EN300-1883046

• Inchi： 1S/C14H27N3O2/c1-13(2,3)19-12(18)17-10-8-16(9-11-17)7-6-14(15)4-5-14/h4-11,15H2,1-3H3
• InChI Key： IYUMECHNMZEZGU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)CCC1(CC1)N)=O

Computed Properties

• Exact Mass: 269.21032711g/mol
• Monoisotopic Mass: 269.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate

tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate (CAS No. 1782360-61-5): A Comprehensive Overview

tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate (CAS No. 1782360-61-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate.

Chemical Structure and Properties

tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate is a complex organic molecule with a molecular formula of C₁₇H₃₀N₄O₂. The compound features a piperazine ring, which is a common structural motif in many biologically active molecules. The presence of the tert-butyl group and the aminocyclopropyl moiety adds to its structural complexity and contributes to its unique chemical properties. The tert-butyl group provides steric protection, while the aminocyclopropyl moiety introduces additional reactivity and potential binding sites.

The compound is typically synthesized through multi-step processes involving the coupling of piperazine derivatives with appropriately substituted amines and carboxylic acids. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the production of tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate can be achieved through various routes, each with its own advantages and challenges. One common approach involves the reaction of tert-butyl piperazine-1-carboxylate with 2-(1-aminocyclopropyl)ethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative method involves the use of transition-metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling, to introduce the aminocyclopropyl moiety onto the piperazine scaffold. These methods have been optimized to minimize side reactions and improve overall efficiency. Recent studies have also explored the use of green chemistry principles to develop more environmentally friendly synthetic routes for tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate.

Biological Activities and Applications

The biological activities of tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate have been extensively studied in recent years. One of its key applications is in the field of neuroscience, where it has shown promise as a modulator of neurotransmitter systems. Specifically, it has been found to interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function.

In addition to its potential as a serotonin receptor modulator, tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate has also been investigated for its effects on other neurotransmitter systems, including dopamine and glutamate. These findings suggest that it may have broad-spectrum therapeutic potential for treating various neurological disorders such as depression, anxiety, and schizophrenia.

Clinical Trials and Therapeutic Potential

The therapeutic potential of tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated its efficacy in animal models of depression and anxiety, showing significant improvements in behavioral outcomes without major side effects.

In early-stage clinical trials, the compound has been well-tolerated by human subjects, with no serious adverse events reported. These preliminary results are encouraging and warrant further investigation into its safety and efficacy in larger clinical trials. Ongoing research aims to optimize dosing regimens and explore combination therapies that may enhance its therapeutic benefits.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of compounds like tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate. One area of active research is the development of prodrugs that can improve the pharmacokinetic properties of this compound. Prodrugs are designed to enhance solubility, stability, and bioavailability, thereby improving their therapeutic index.

Another emerging trend is the use of computational methods to predict the binding interactions between tert-butyl 4-2-(1-aminocyclopropyl)ethylpiperazine-1-carboxylate and target proteins. Molecular docking studies have provided valuable insights into the molecular mechanisms underlying its biological activities, guiding rational drug design efforts.

Conclusion

Tert-butyl 4-2-(1-aminocyclopropyl)ethylpiprazine-1-carboxlate (CAS No. 1782360-61-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding of neurological disorders and developing novel treatments for these conditions.